1-(5-chloropyridin-3-yl)piperazine dihydrochloride

• CAS No.: 2703780-00-9
• Molecular Formula: C9H14Cl3N3
• Molecular Weight: 270.6

Description

1-(5-Chloropyridin-3-yl)piperazine dihydrochloride is a chemical compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their wide range of biological activities and are commonly used in medicinal chemistry. This compound, in particular, has shown potential in various scientific research applications due to its unique chemical structure and properties .

Preparation Methods

The synthesis of 1-(5-chloropyridin-3-yl)piperazine dihydrochloride typically involves the reaction of 5-chloropyridine with piperazine under specific conditions. One common method includes the use of a solvent such as ethanol or methanol, with the reaction being carried out at elevated temperatures to facilitate the formation of the desired product. The resulting compound is then purified and converted to its dihydrochloride salt form through the addition of hydrochloric acid .

Industrial production methods often involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. These methods may include continuous flow reactions and the use of automated systems to ensure consistent production quality .

Chemical Reactions Analysis

1-(5-Chloropyridin-3-yl)piperazine dihydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom on the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form N-oxides or reduction to remove the chlorine atom, depending on the reagents used.

Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic structures.

Common reagents used in these reactions include strong bases, oxidizing agents like hydrogen peroxide, and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has shown promise in biological assays, particularly in the study of enzyme inhibition and receptor binding.

Medicine: It is being investigated for its potential therapeutic effects, including its role as an inhibitor of specific enzymes involved in disease pathways.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(5-chloropyridin-3-yl)piperazine dihydrochloride involves its interaction with specific molecular targets. It is known to inhibit certain enzymes by binding to their active sites, thereby preventing their normal function. This inhibition can lead to various biological effects, depending on the enzyme and pathway involved . The compound’s ability to interact with receptors and other proteins also contributes to its diverse range of activities .

Comparison with Similar Compounds

1-(5-Chloropyridin-3-yl)piperazine dihydrochloride can be compared with other piperazine derivatives, such as:

1-(3-chloropyridin-2-yl)piperazine dihydrochloride: Similar in structure but with the chlorine atom in a different position, leading to different reactivity and biological activity.

1-(4-chloropyridin-2-yl)piperazine: Another derivative with variations in the position of the chlorine atom, affecting its chemical properties and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .